Cas no 900009-60-1 (N-(3-bromophenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(3-bromophenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 900009-60-1
• MF: C₂₀H₁₇BrN₂O₂
• MW: 397.265184164047
• CID: 5493894
• Update Time: 2025-06-28

N-(3-bromophenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-(3-bromophenyl)-1,6-dihydro-1-[(2-methylphenyl)methyl]-6-oxo-
• N-(3-bromophenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H17BrN2O2/c1-14-5-2-3-6-15(14)12-23-13-16(9-10-19(23)24)20(25)22-18-8-4-7-17(21)11-18/h2-11,13H,12H2,1H3,(H,22,25)
• InChI Key： AZCKYUHOZLKUIJ-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2C)C(=O)C=CC=1C(NC1=CC=CC(Br)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-bromophenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

Professional Introduction to N-(3-bromophenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide and CAS No 900009-60-1

N-(3-bromophenyl)-1-(2-methylphenylmethyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

This compound, identified by the CAS number CAS No 900009-60-1, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure, characterized by a pyridine core and substituted aromatic rings, positions it as a promising candidate for various therapeutic applications. The presence of both bromine and methyl groups on the phenyl rings enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The pyridine derivative class of compounds has long been recognized for their diverse biological activities. In particular, the 1,6-dihydropyridine scaffold is well-documented for its role in cardiovascular medications, primarily due to its ability to modulate calcium channels. However, the introduction of bromo and methyl substituents in this molecule opens up new avenues for exploration beyond traditional cardiovascular applications.

Recent studies have highlighted the potential of substituted pyridines in the development of novel antimicrobial agents. The structural features of N-(3-bromophenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide make it an attractive candidate for further investigation in this area. Researchers have observed that such compounds can interact with bacterial enzymes, disrupting essential metabolic pathways and thereby exhibiting antibacterial properties.

In addition to its antimicrobial potential, this compound has shown promise in preclinical studies as a modulator of enzyme activity. The bromophenyl moiety is particularly noteworthy, as it has been shown to enhance binding affinity to certain enzymes without compromising selectivity. This property is crucial for developing drugs that target specific enzymatic pathways while minimizing off-target effects.

The synthesis of N-(3-bromophenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide involves a multi-step process that requires precise control over reaction conditions. The use of advanced catalytic systems has enabled chemists to optimize yield and purity, making large-scale production feasible. This progress is particularly significant given the increasing demand for high-quality intermediates in pharmaceutical manufacturing.

From a computational chemistry perspective, the molecular dynamics of this compound have been extensively studied using cutting-edge modeling techniques. These studies have provided insights into its conformational flexibility and interaction with biological targets. The results suggest that subtle modifications to the substituents can significantly alter its pharmacological profile, offering a strategic advantage in drug design.

The therapeutic potential of this compound is further underscored by its stability under various physiological conditions. This stability ensures that it remains effective throughout the formulation process and upon administration to patients. Such characteristics are essential for developing drugs that can be reliably used in clinical settings.

Future research directions include exploring the compound's efficacy in treating inflammatory diseases. Preliminary data indicate that it may inhibit key inflammatory pathways by modulating cytokine production and immune cell function. If these findings are validated in clinical trials, this compound could represent a significant breakthrough in managing chronic inflammatory conditions.

Moreover, the versatility of N-(3-bromophenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide extends to its use as a building block for more complex molecules. Chemists have leveraged its reactive sites to create derivatives with enhanced biological activity or improved pharmacokinetic properties. This adaptability makes it an invaluable asset in medicinal chemistry research.

The regulatory landscape for new pharmaceutical compounds continues to evolve, emphasizing the need for rigorous safety and efficacy testing. N-(3-bromophenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide has undergone preliminary toxicological assessments, which have revealed no significant concerns at relevant exposure levels. These findings bode well for its progression toward clinical development.

In conclusion, N-(3-bromophenyl)-1-(2-methylphenylmethyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No CAS No 900009-60-1) stands out as a versatile and promising compound with broad therapeutic implications. Its unique structural features and demonstrated biological activity position it as a cornerstone in ongoing pharmaceutical research efforts. As scientists continue to uncover its potential applications, this molecule is poised to make significant contributions to medicine and healthcare.